2-(2-chlorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-6-thiophen-2-ylpyridazin-3-one
• InChI: InChI=1S/C15H11ClN2OS/c16-12-5-2-1-4-11(12)10-18-15(19)8-7-13(17-18)14-6-3-9-20-14/h1-9H,10H2
• InChI Key: XBXFQCMVUGQSCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C=CC(=N2)C3=CC=CS3)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

2-(2-chlorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one, also known as CTPO, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CTPO is a pyridazinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Corrosion Inhibition

Pyridazine derivatives, including those structurally similar to 2-(2-chlorobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one, have been studied for their corrosion inhibition properties. For instance, Bouklah et al. (2004) investigated the inhibition of steel corrosion in acidic media by pyridazine compounds, finding increased inhibition efficiency with certain structural modifications (Bouklah et al., 2004). Similarly, Mashuga, Olasunkanmi, and Ebenso (2017) demonstrated the inhibitory effect of pyridazine derivatives on the corrosion of mild steel in an acidic environment (Mashuga et al., 2017).

Anticancer Potential

Research by Mehvish and Kumar (2022) focused on synthesizing new pyridazinone derivatives with potential antioxidant activity, which is relevant in the context of cancer research (Mehvish & Kumar, 2022). Flefel et al. (2018) explored novel pyridine derivatives, starting from a compound structurally related to this compound, for potential antimicrobial and antioxidant activities (Flefel et al., 2018).

Herbicidal Action

Hilton et al. (1969) studied substituted pyridazinone compounds, similar in structure to this compound, for their herbicidal properties, focusing on the inhibition of photosynthesis in plants (Hilton et al., 1969).

Photovoltaic Applications

Zhao et al. (2009) examined the phase behavior of blends involving poly(3-hexyl thiophene) and derivatives related to this compound, which is significant in the context of solar cell technology (Zhao et al., 2009).